Cas no 3119-51-5 (Thiazolo[5,4-f]quinoline,2,7-dimethyl-)
![Thiazolo[5,4-f]quinoline,2,7-dimethyl- structure](https://www.kuujia.com/scimg/cas/3119-51-5x500.png)
3119-51-5 structure
Product name:Thiazolo[5,4-f]quinoline,2,7-dimethyl-
CAS No:3119-51-5
MF:C12H10N2S
MW:214.286201000214
CID:294851
Thiazolo[5,4-f]quinoline,2,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiazolo[5,4-f]quinoline,2,7-dimethyl-
- 2,7-Dimethyl[1,3]thiazolo[5,4-f]quinoline
- 2,7-Dimethyl-thianthren
- 2,7-dimethylthianthrene
- 2,7-dimethyl-thianthrene
- 2,7-dimethyl-thiazolo[5,4-f]quinoline
- 2,7-Dimethyl-thiazolo< 5,4-f> chinolin
- 2,7-Dimethylthiazolochinolin
- 7-Methylthiazolo< 5,4-f> chinolin
- Cutilen
- MESULPHEN
- Mitigal
- Neosulfine
- Odylen
- Peligal
- Soufrol
- Sudermo
- THIANTHOL
- Thiazolo[5,4-f]quinoline, 2,7-dimethyl- (7CI,8CI,9CI)
- 2,7-Dimethylthiazolo[5,4-f]quinoline
- Thiazolo[5,4-f]quinoline, 2,7-dimethyl-
-
- Inchi: 1S/C12H10N2S/c1-7-3-4-9-10(13-7)5-6-11-12(9)15-8(2)14-11/h3-6H,1-2H3
- InChI Key: PUEHHMRCSOXXHJ-UHFFFAOYSA-N
- SMILES: N1C2C(=C3SC(C)=NC3=CC=2)C=CC=1C
Computed Properties
- Exact Mass: 214.056
- Monoisotopic Mass: 214.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.289±0.06 g/cm3(Predicted)
- Boiling Point: 367.4±22.0 °C(Predicted)
- pka: 3.56±0.50(Predicted)
Thiazolo[5,4-f]quinoline,2,7-dimethyl- Related Literature
-
Bang-Tun Zhao,María-Jesús Blesa,Nicolas Mercier,Franck Le Derf,Marc Sallé New J. Chem., 2005,29, 1164-1167
-
3. 3D in vitro co-culture disc for spatiotemporal image analysis of cancer–stromal cell interaction†Haruko Takahashi,Yutaka Kikuchi Biomater. Sci., 2021,9, 4448-4458
-
George K. Tsikalas,Penelope Lazarou,Emmanuel Klontzas,Spiros A. Pergantis,Ioannis Spanopoulos,Pantelis N. Trikalitis,George E. Froudakis,Haralambos E. Katerinopoulos RSC Adv., 2014,4, 693-696
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Tanja Knaus,Vasilis Tseliou,Luke D. Humphreys,Nigel S. Scrutton,Francesco G. Mutti Green Chem., 2018,20, 3931-3943
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